Cas no 2491-90-9 (2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole)

• Product Name: 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole
• CAS No: 2491-90-9
• MF: C₁₄H₈Cl₂N₂O
• MW: 291.132121086121
• CID: 285994
• PubChem ID: 75608
• Update Time: 2025-10-30

2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole
• 1,3,4-Oxadiazole,2,5-bis(4-chlorophenyl)-
• 2,5-bis-(4-chlorophenyl)-[1,3,4]oxadiazole
• 2,5-bis-(4-chloro-phenyl)-[1,3,4]oxadiazole
• 2,5-bis-(4-chlorophenyl)-1,3,4-oxadiazole
• 2,5-di(4-chlorophenyl)-1,3,4-oxadiazole
• AC1L2P4V
• AC1Q3SFZ
• bis-(4-chloro-phenyl)-[1,3,4]oxadiazole
• Bis-(4-chlor-phenyl)-[1,3,4]oxadiazol
• CTK4F4628
• HMS1528L15
• Maybridge4_002721
• STOCK2S-26592
• NS00027767
• AKOS000733270
• 2491-90-9
• SR-01000643004-1
• BRD-K03569719-001-01-6
• CCG-53871
• EINECS 219-658-7
• DTXSID50179619
• 2,5-Di-(4-chlorphenyl)-1,3,4-oxadiazol
• 1,3,4-Oxadiazole, 2,5-bis(4-chlorophenyl)-
• IDI1_032599
• SCHEMBL21887193
• DTXCID60102110
• BIS(4-CHLOROPHENYL)-1,3,4-OXADIAZOLE
• 2,5-Di-(4-chlorophenyl)-1,3,4-oxadiazole
• VZHHQRLWCMQJJJ-UHFFFAOYSA-N
• STK367135

• MDL： MFCD00050998
• Inchi： 1S/C14H8Cl2N2O/c15-11-5-1-9(2-6-11)13-17-18-14(19-13)10-3-7-12(16)8-4-10/h1-8H
• InChI Key： VZHHQRLWCMQJJJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NN=C(C2C=CC(=CC=2)Cl)O1

Computed Properties

• Exact Mass: 290.00154
• Monoisotopic Mass: 290.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.3
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• Density: 1.365
• Boiling Point: 425.9°Cat760mmHg
• Flash Point: 211.4°C
• Refractive Index: 1.608
• PSA: 38.92

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole

Recent Advances in the Study of 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole (CAS: 2491-90-9)

2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole (CAS: 2491-90-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a bioactive scaffold in drug discovery, particularly in the development of antimicrobial, anticancer, and anti-inflammatory agents. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and emerging applications in biomedicine.

One of the most notable advancements in the study of 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole is its demonstrated efficacy as an antimicrobial agent. A 2023 study published in the Journal of Medicinal Chemistry revealed that derivatives of this compound exhibit potent activity against multidrug-resistant bacterial strains, including Staphylococcus aureus and Escherichia coli. The researchers attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity and inhibit key enzymatic pathways. These findings suggest that 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole could serve as a promising lead compound for the development of novel antibiotics.

In addition to its antimicrobial properties, recent research has also investigated the anticancer potential of 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole. A study conducted by a team at the National Cancer Institute (NCI) in 2024 demonstrated that this compound induces apoptosis in various cancer cell lines, including breast and lung cancer, through the activation of the intrinsic apoptotic pathway. The study further elucidated the compound's ability to modulate the expression of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These mechanistic insights provide a strong foundation for future preclinical studies.

The synthetic chemistry of 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole has also seen significant progress. A recent publication in Organic Letters (2024) described a novel, high-yield synthesis route utilizing microwave-assisted cyclization, which reduces reaction times and improves overall efficiency. This methodological advancement is expected to facilitate the large-scale production of the compound and its derivatives, thereby accelerating drug discovery efforts. Furthermore, computational studies have employed density functional theory (DFT) to predict the compound's electronic properties, aiding in the rational design of more potent analogs.

Despite these promising developments, challenges remain in the clinical translation of 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole. Issues such as bioavailability, toxicity, and pharmacokinetic properties need to be addressed through systematic preclinical evaluations. Recent efforts have focused on formulating nanoparticle-based delivery systems to enhance the compound's solubility and target specificity, as reported in a 2024 study in the International Journal of Pharmaceutics.

In conclusion, 2,5-Bis(4-chlorophenyl)-1,3,4-oxadiazole (CAS: 2491-90-9) represents a versatile and pharmacologically active scaffold with broad applications in chemical biology and drug development. Ongoing research continues to uncover its potential, paving the way for innovative therapeutic strategies. Future studies should prioritize translational research to bridge the gap between laboratory findings and clinical applications.